
The Enigmatic Jangomolide: A Frontier in
Natural Product Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15592798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Jangomolide, a complex limonoid natural product, presents a significant synthetic challenge

that remains unmet by the scientific community. Despite its intriguing molecular architecture, a

total synthesis of this complex molecule has yet to be reported in peer-reviewed literature. This

whitepaper serves as a guide to the current state of knowledge surrounding Jangomolide,

highlighting the absence of a synthetic route and the consequent opportunities for future

research.

Chemical Identity and Structure
Jangomolide is a natural product isolated from the plant Flacourtia jangomas.[1] It is classified

as a steroid lactone, a class of sterol lipids characterized by a lactone moiety attached to the

steroid skeleton.[2] The compound has the chemical formula C₂₆H₂₈O₈ and a molecular weight

of 468.5 g/mol .[3] Its systematic IUPAC name is 19-(furan-3-yl)-9,9,13,20-tetramethyl-

6,8,15,18-tetraoxahexacyclo[11.9.0.0²,⁷.0²,¹⁰.0¹⁴,¹⁶.0¹⁴,²⁰]docos-3-ene-5,12,17-trione, and it is

registered under the CAS Number 93767-25-0.[2][3]

Table 1: Chemical Identifiers for Jangomolide
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Identifier Value Source(s)

CAS Number 93767-25-0 [1][2][3]

Molecular Formula C₂₆H₂₈O₈ [2][3]

IUPAC Name

19-(furan-3-yl)-9,9,13,20-

tetramethyl-6,8,15,18-

tetraoxahexacyclo[11.9.0.0²,⁷.0

²,¹⁰.0¹⁴,¹⁶.0¹⁴,²⁰]docos-3-ene-

5,12,17-trione

[3]

Synonyms
CHEBI:175675,

DTXSID601098353
[3]

Class Steroid lactone, Limonoid [1][2]

The Synthetic Void
A comprehensive search of the scientific literature reveals a conspicuous absence of any

reported total synthesis of Jangomolide or its stereoisomers. This indicates that the complex,

polycyclic structure of Jangomolide has, to date, precluded a successful synthetic route. The

lack of synthetic access to this molecule and its potential stereoisomers presents a significant

hurdle to further investigation of its biological activities and the development of structure-activity

relationships.

Future Outlook and Research Opportunities
The absence of a synthetic route to Jangomolide represents a compelling challenge and a

significant opportunity for the synthetic chemistry community. The development of a total

synthesis would not only be a landmark achievement in natural product synthesis but would

also open the door to a number of important research avenues:

Confirmation of Stereochemistry: An enantioselective total synthesis would be instrumental

in unequivocally assigning the absolute stereochemistry of the natural product.

Biological Evaluation: Access to synthetic Jangomolide and its stereoisomers would enable

a thorough investigation of their biological properties, which are currently underexplored.
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Analogue Synthesis and Drug Discovery: A viable synthetic route would allow for the

preparation of analogues, facilitating the exploration of structure-activity relationships and the

potential development of new therapeutic agents.

Conclusion
Jangomolide stands as an unconquered peak in the landscape of natural product synthesis.

Its intricate architecture has thus far defied synthetic efforts, leaving its chemical and biological

properties largely unexplored. The information presented in this guide underscores the

significant gap in our knowledge of this fascinating molecule and serves as a call to action for

synthetic chemists to embark on the challenging and potentially rewarding journey of its total

synthesis. The successful conquest of Jangomolide will undoubtedly be a testament to the

power of modern synthetic chemistry and will pave the way for new discoveries in chemical

biology and drug development.

Note: Due to the lack of published synthetic routes for Jangomolide, this guide cannot provide

detailed experimental protocols, quantitative data tables related to synthesis, or diagrams of

signaling pathways or experimental workflows as originally requested. The focus of this

document is to accurately reflect the current state of scientific knowledge regarding this natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15592798#chemical-synthesis-of-jangomolide-and-
its-stereoisomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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